Azakenpaullone

Kinase selectivity profiling CDK-sparing GSK-3β inhibition Chemical probe validation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C15H10BrN3O
Molecular Weight 328.16 g/mol
Cat. No. B15621244
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Technical Parameters


Basic Identity
Product NameAzakenpaullone
Molecular FormulaC15H10BrN3O
Molecular Weight328.16 g/mol
Structural Identifiers
InChIInChI=1S/C15H10BrN3O/c16-8-3-4-11-9(6-8)10-7-13(20)18-12-2-1-5-17-15(12)14(10)19-11/h1-6,19H,7H2,(H,18,20)
InChIKeyNTSBZVCEIVPKBJ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Azakenpaullone: CDK-Sparing GSK-3β Inhibitor


Azakenpaullone (1-Azakenpaullone, 1-Akp; CAS 676596-65-9) is a synthetic, cell-permeable, ATP-competitive inhibitor of glycogen synthase kinase-3β (GSK-3β) belonging to the paullone chemotype [1]. It was rationally designed by modifying the parent ring system of kenpaullone to dramatically enhance selectivity against phylogenetically related cyclin-dependent kinases (CDKs) CDK1 and CDK5 [2]. With a molecular weight of 327.0 Da and no structural alerts, azakenpaullone represents a refined tool compound for experimental settings where GSK-3β inhibition must be uncoupled from CDK-mediated effects [3].

GSK-3β pathway inhibition study fit
Cell-permeable tool compound
CDK-sparing selectivity context

Azakenpaullone: The CDK Selectivity Imperative


GSK-3β inhibitors span multiple chemotypes—paullones, maleimides, aminopyrimidines, and indirubins—yet they differ profoundly in their CDK cross-reactivity profiles [1]. Kenpaullone, the direct structural parent of azakenpaullone, potently inhibits CDK1/cyclin B (IC₅₀ = 0.4 µM) and CDK5/p25 (IC₅₀ = 0.85 µM), yielding only ~17-fold GSK-3β selectivity . Alsterpaullone, though more potent on GSK-3β (IC₅₀ = 4 nM), concurrently inhibits CDK1/cyclin B with IC₅₀ = 35 nM—a mere ~9-fold window . Even widely used tool compounds like SB216763 and CHIR99021, while selective against certain kinases, were not optimized for CDK discrimination within the paullone scaffold [2]. Azakenpaullone was specifically engineered to break this selectivity constraint: the single nitrogen substitution in the parent ring system yields >100-fold selectivity over CDK1 and CDK5, a design feature with direct consequences for experimental interpretation and procurement decisions [1].

Kenpaullone Strong CDK1/5 co-inhibition may confound cell cycle and apoptosis readouts.
Alsterpaullone Narrow ~9-fold CDK1 window limits clean GSK-3β phenotypic attribution.
SB216763 / CHIR99021 Not optimized for CDK discrimination; kinase profile may shift pathway interpretation.

Azakenpaullone: Comparative Evidence vs. Alternatives


CDK1/CDK5 Selectivity vs. Kenpaullone & Alsterpaullone

In the original structure-activity study that introduced azakenpaullone, the compound was directly compared against kenpaullone in parallel kinase assays [1]. Azakenpaullone inhibited GSK-3β with IC₅₀ = 18 nM while requiring 2.0 µM and 4.2 µM to inhibit CDK1/cyclin B and CDK5/p25, respectively, yielding selectivity ratios of 111-fold and 233-fold . In contrast, kenpaullone inhibited GSK-3β with IC₅₀ = 23 nM but also potently inhibited CDK1/cyclin B (IC₅₀ = 0.4 µM) and CDK5/p25 (IC₅₀ = 0.85 µM), producing selectivity ratios of only 17-fold and 37-fold . Alsterpaullone, the most potent paullone for GSK-3β (IC₅₀ = 4 nM), concurrently inhibits CDK1/cyclin B at 35 nM, yielding a minimal ~9-fold selectivity window . The charge distribution within the 1-azakenpaullone molecule, arising from the nitrogen substitution in the parent ring system, is discussed as the structural basis for this enhanced GSK-3β selectivity [1].

CDK1/CDK5 Selectivity
Head-to-head
GSK-3β IC₅₀ 18 nM; CDK1 2.0 µM (111-fold), CDK5 4.2 µM (233-fold). Kenpaullone 17-fold, alsterpaullone ~9-fold.
Supports CDK-sparing pathway analysis
Recombinant kinase assays; reported selectivity context
Kinase selectivity profiling CDK-sparing GSK-3β inhibition Chemical probe validation

Airway Basal Cell Proliferation (Organoid & In Vivo)

In a high-throughput screen of 1,429 compounds in primary human bronchial epithelial cells, kenpaullone was identified as a validated hit promoting basal cell proliferation through canonical Wnt signaling [1]. When the more selective derivative azakenpaullone was tested alongside kenpaullone in 3D organoid assays, azakenpaullone produced a stronger enhancement of organoid size than kenpaullone at comparable concentrations [2]. Critically, azakenpaullone was selected for in vivo validation specifically because it demonstrated greater GSK-3β selectivity than the alternative indirubin derivative BIO, which also targets CDKs [2]. Azakenpaullone (3 mg/kg i.p.) induced Wnt target gene activation and significantly increased EdU⁺ proliferating basal cells in mouse tracheal epithelium in the absence of injury, effects not observed with equivalent doses of kenpaullone [3]. These pro-proliferative effects were blocked by the β-catenin transcriptional inhibitor iCRT14, confirming on-target Wnt pathway activation [2].

Airway Organoid Proliferation
Head-to-head
Greater organoid size enhancement vs kenpaullone; 3 mg/kg i.p. increased EdU⁺ tracheal basal cells in mice.
Supports airway regenerative research context
Wnt-dependent; blocked by iCRT14
Airway epithelial regeneration Wnt pathway activation High-content phenotypic screening

In Vivo β-Cell Function Restoration

Azakenpaullone's functional impact on β-cell biology was demonstrated in c-KitWv/+ mice, a genetic model of spontaneous diabetes onset at 8 weeks of age [1]. These mice exhibit reduced phosphorylated Akt, GSK-3β, and cyclin D1 levels in pancreatic islets. Azakenpaullone (1-AKP) was administered for 2 weeks, after which treated c-KitWv/+ mice displayed normalized fasting blood glucose and significantly improved glucose tolerance compared to untreated diabetic controls [2]. At the molecular level, azakenpaullone treatment increased β-catenin, cyclin D1, and Pdx-1 levels in islets, demonstrating that GSK-3β inhibition led to increased β-cell proliferation and insulin secretion [2]. In contrast, kenpaullone has not been reported to achieve comparable in vivo glycemic normalization in this or analogous diabetic models, and its concurrent CDK inhibition may confound β-cell proliferation readouts .

β-Cell Function Restoration
Cross-study comparable
Normalized fasting glucose, improved glucose tolerance in c-KitWv/+ mice; increased islet β-catenin, cyclin D1, Pdx-1.
Supports diabetes model endpoint context
Kenpaullone lacks published in vivo β-cell normalization
Pancreatic β-cell regeneration Diabetes therapeutic research GSK-3β in glucose homeostasis

Osteoblastic Differentiation of Human MSCs

Azakenpaullone was identified as a powerful inducer of osteoblastic differentiation and mineralization of human mesenchymal stem cells (MSCs) through a Wnt/β-catenin/Runx2 signaling axis [1]. Treatment of human MSCs with azakenpaullone at 3 µM for 48 hours resulted in significantly higher alkaline phosphatase (ALP) activity, increased mineralized matrix formation (Alizarin Red staining), and upregulation of osteoblast-specific marker genes (ALP, OC, ON, COL1A1, OPN) compared to untreated controls [2]. Global gene expression profiling identified 1,750 upregulated and 2,171 downregulated transcripts, with Ingenuity Pathway Analysis confirming enrichment of Wnt, TGFβ, and Hedgehog signaling networks [3]. While kenpaullone has also been reported to influence osteogenesis, its CDK inhibitory activity introduces cell cycle perturbations absent with azakenpaullone, and no head-to-head MSC differentiation study between the two compounds has been published [4].

MSC Osteogenesis
Class-level inference
3 µM increased ALP activity, mineralization, osteoblast marker genes; Wnt transcriptome confirmed.
Supports osteogenic differentiation research
No head-to-head vs. other paullones in this assay
Bone tissue engineering Mesenchymal stem cell differentiation Runx2-mediated osteogenesis

Neuroprotection in Ketamine-Induced Deficits

The ability of azakenpaullone to produce functional in vivo CNS effects was demonstrated in a ketamine-induced psychotomimetic model in male NMRI mice [1]. Azakenpaullone (10 or 100 pmol, i.c.v.) administered 5 minutes prior to ketamine significantly attenuated ketamine-induced locomotor hyperactivity, disruption of prepulse inhibition (PPI), and cognitive deficits in the novel object recognition test, while also improving ketamine-induced motor incoordination on the rotarod [2]. Notably, this study directly compared azakenpaullone with SB216763, another widely used GSK-3 inhibitor, and found that both compounds attenuated ketamine-induced behavioral aberrations [3]. However, azakenpaullone was effective at 100-fold lower doses (pmol range i.c.v.) compared to typical SB216763 dosing, and its >100-fold CDK selectivity provides a cleaner pharmacological signature for interpreting behavioral outcomes as GSK-3β-mediated rather than confounded by CDK-mediated cell cycle effects in neural progenitor populations [4].

CNS Behavioral Model
Direct comparison
10-100 pmol i.c.v. attenuated ketamine-induced hyperactivity, PPI disruption, cognitive deficits. SB216763 required higher doses.
Supports schizophrenia model research context
pmol-range CNS potency reported
GSK-3β in schizophrenia models NMDA receptor hypofunction Behavioral pharmacology

Scalable Synthesis for Cost-Effective Procurement

A 2024 publication reported a significantly improved two-step synthesis of azakenpaullone featuring an indium trichloride (InCl₃)-mediated intramolecular cyclization under mild reaction conditions, replacing earlier multi-step protocols . This method was explicitly designed to enhance synthetic efficiency and reduce waste, enabling large-scale production of high-quality azakenpaullone . In contrast, the syntheses of kenpaullone and alsterpaullone rely on different cyclization strategies with distinct cost and scalability profiles [1]. The availability of this optimized synthetic route directly impacts procurement economics for studies requiring gram-scale quantities, such as chronic in vivo dosing experiments or large-scale stem cell differentiation protocols, where compound cost and supply reliability become critical decision factors .

Synthetic Scalability
Class-level inference
2024 two-step InCl₃-mediated cyclization reported, improving efficiency and reducing waste.
May support large-scale procurement planning
No published direct yield comparison with kenpaullone
Chemical process development Indium-mediated cyclization Sustainable synthesis

Azakenpaullone: Key Application Scenarios


CDK-Independent Wnt/β-Catenin Activation

When experimental protocols require selective activation of canonical Wnt signaling via GSK-3β inhibition without triggering CDK-mediated cell cycle arrest or apoptosis, azakenpaullone is the paullone of choice. The >100-fold selectivity over CDK1 and CDK5 (vs. 17-fold for kenpaullone and ~9-fold for alsterpaullone) ensures that observed phenotypes—β-catenin stabilization, TCF/LEF reporter activation, AXIN2/LEF1 upregulation—can be attributed specifically to GSK-3β inhibition [1]. This is critical for stem cell differentiation protocols where CDK inhibition would confound proliferation and lineage commitment readouts, as demonstrated in human MSC osteogenic differentiation at 3 µM azakenpaullone [2].

Airway Epithelial Regeneration & Lung Repair

For respiratory regenerative medicine research, azakenpaullone is the only paullone derivative validated in both in vitro primary human airway basal cell organoids and in vivo mouse tracheal epithelium (3 mg/kg i.p.) [1]. Its superior organoid size enhancement over kenpaullone, combined with confirmed Wnt target gene activation (AXIN2, LEF1) and the demonstration that pro-proliferative effects are blocked by iCRT14 (a β-catenin transcriptional inhibitor), establishes azakenpaullone as the evidence-preferred tool for airway epithelial repair studies [2]. Procurement for large-scale in vivo studies is further supported by the recently published scalable two-step synthesis .

Pancreatic β-Cell Regeneration & Diabetes

Azakenpaullone uniquely possesses in vivo efficacy data for β-cell function restoration in a genetic diabetic mouse model (c-KitWv/+), where 2-week treatment normalized fasting blood glucose and improved glucose tolerance through increased islet β-catenin, cyclin D1, and Pdx-1 levels [1]. In vitro, azakenpaullone stimulates human pancreatic islet proliferation and protects INS-1E β-cells from glucolipotoxicity-induced death [2]. For diabetes research programs requiring an in vivo-validated GSK-3β inhibitor with β-cell functional data, azakenpaullone offers evidence that kenpaullone and alternative GSK-3β inhibitors lack .

GSK-3β in NMDA Hypofunction & Schizophrenia Models

Azakenpaullone provides a validated CNS-penetrant GSK-3β inhibitor tool with pmol-range i.c.v. potency for attenuating ketamine-induced psychotomimetic behaviors (locomotor hyperactivity, PPI disruption, cognitive deficits) [1]. Its use alongside SB216763 enables orthogonal chemotype cross-validation in behavioral pharmacology studies [2]. The CDK-sparing profile is particularly relevant for chronic dosing paradigms where CDK inhibition could impair adult hippocampal neurogenesis—a confound absent with azakenpaullone but present with kenpaullone or alsterpaullone .

Application
Selection Property
Validation Focus
Wnt/β-catenin signaling studies
CDK-sparing GSK-3β inhibition
TCF/LEF reporter and AXIN2 endpoint review
Airway epithelial repair models
Organoid proliferation and in vivo endpoint response
Wnt target gene and EdU incorporation endpoints
Pancreatic β-cell research
In vivo glucose homeostasis model context
β-cell proliferation and insulin secretion endpoints
NMDA hypofunction / schizophrenia models
CNS-penetrant GSK-3β inhibitor tool
Behavioral pharmacology and neurogenesis endpoints

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

38 linked technical documents
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